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Compound of Interest

Compound Name: Methyl D-lysinate

CAS No.: 42807-32-9

Cat. No.: B3266545

Get Quote

Content Type: Technical Whitepaper & Experimental Protocol Target Audience: Medicinal

Chemists, Peptide Scientists, and Process Development Engineers

Executive Summary
Methyl D-lysinate is the ester derivative of the non-proteinogenic amino acid D-lysine. Unlike

its L-enantiomer, which is ubiquitous in biology, the D-isomer is utilized in drug development

specifically to engineer proteolytic resistance into peptide therapeutics.

This guide addresses a critical ambiguity in the field: the distinction between the theoretical free

base (unstable) and the commercial dihydrochloride salt (stable). Most "molecular weight"

queries regarding this compound fail to account for the counterions required for stability,

leading to stoichiometry errors in synthesis.

Part 1: Physicochemical Profile & Molecular Identity
The following data differentiates the theoretical free base from the stable salt form used in 99%

of experimental workflows.

Table 1: Comparative Molecular Specifications
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Property
Methyl D-Lysinate (Free
Base)

Methyl D-Lysinate
Dihydrochloride (Salt)

CAS Number
687-64-9 (Generic/L-isomer

often cited)

67396-08-1 (Specific to D-

isomer 2HCl)

Molecular Formula

Molecular Weight 160.22 g/mol 233.13 g/mol

Physical State Oily liquid (Unstable)
White to off-white crystalline

powder

Solubility
Organic solvents (DCM,

EtOAc)
Water, Methanol, DMSO

pKa (Approx)

-NH

: ~7.0,

-NH

: ~10.5

N/A (Protonated)

Hygroscopicity N/A High (Requires desiccation)

Critical Note on Stoichiometry: When calculating equivalents for peptide coupling, you must use

the MW of the dihydrochloride salt (233.13 g/mol ). Using the free base MW will result in a 31%

under-loading of reagents.

Part 2: Synthetic Utility & Mechanism
The primary utility of Methyl D-lysinate lies in peptidomimetics. Incorporating D-amino acids

into peptide sequences disrupts the substrate recognition sites of endogenous proteases (e.g.,

trypsin, chymotrypsin), significantly extending the plasma half-life of peptide drugs.
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Mechanism of Synthesis (Acyl Chloride Activation)
The standard synthesis utilizes thionyl chloride (

) in methanol. This method is preferred over acid catalysis (

) because it generates anhydrous

in situ and drives the equilibrium toward the ester via the formation of a reactive acyl chloride
intermediate, while simultaneously trapping the amine groups as hydrochloride salts to prevent
side reactions (like lactamization).

D-Lysine (Zwitterion)

Acyl Chloride
Intermediate

 Activation (-10°C)

SOCl2 + MeOH

Methyl D-Lysinate
Dihydrochloride

 Nucleophilic Attack
(Reflux)

SO2 (gas) + HCl

Click to download full resolution via product page

Figure 1: Reaction pathway for the conversion of D-Lysine to its methyl ester dihydrochloride

salt using thionyl chloride activation.

Part 3: Synthesis Protocol (Standard Operating
Procedure)
Safety Warning: Thionyl chloride is highly corrosive and reacts violently with water.[1] Perform

all steps in a fume hood.

Materials
D-Lysine Monohydrochloride (Starting material)

Thionyl Chloride (

, Reagent Grade)
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Methanol (Anhydrous)

Diethyl Ether or MTBE (for precipitation)

Step-by-Step Methodology
Preparation (0°C - 10°C):

Charge a flame-dried round-bottom flask with anhydrous methanol (10 mL per gram of

lysine).

Cool to 0°C using an ice/salt bath.

Slowly add Thionyl Chloride (2.5 equivalents) dropwise.

Why: This exothermic reaction generates the active chlorinating species. Adding it warm

can cause flash boiling.

Addition & Reflux:

Add D-Lysine Monohydrochloride (1.0 equivalent) to the solution.

Remove the ice bath and allow to warm to room temperature.

Heat to reflux (approx. 65°C) for 12–16 hours.

Monitoring: Use TLC (System: n-Butanol/Acetic Acid/Water 3:1:1) to confirm

disappearance of the starting amino acid.

Isolation:

Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous oil or foam.

Crucial Step: Re-dissolve in a minimum amount of cold methanol and add excess Diethyl

Ether (or MTBE) to precipitate the product.

Filter the white precipitate under vacuum.

Drying:
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Dry the solid in a vacuum desiccator over

or KOH pellets overnight.

Result: Methyl D-lysinate dihydrochloride (H-D-Lys-OMe[2] · 2HCl).[2][3][4]

Part 4: Quality Control & Characterization
To validate the synthesis, the following analytical signatures must be confirmed.

1H-NMR (D2O or DMSO-d6)
Methyl Ester Singlet: Look for a sharp singlet at ~3.7 ppm (

). This confirms esterification.[5]

Alpha-Proton: A triplet/multiplet at ~4.0 ppm.

Absence of Broad OH: The disappearance of the carboxylic acid proton (usually invisible in

D2O exchange, but relevant in DMSO).

Mass Spectrometry (ESI-MS)
Target m/z: 161.1

(Corresponds to the free base mass + proton).

Note: You will NOT see the mass of the chlorides (233.13) in positive mode MS; you will see

the cation mass.

HPLC Purity
Column: C18 Reverse Phase.

Mobile Phase: Water (0.1% TFA) / Acetonitrile gradient.

Detection: 210 nm (peptide bond/ester absorption).

Note: D-Lys-OMe is polar; it will elute early (low retention time).
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Part 5: Handling, Stability, and Storage
The stability of Methyl D-lysinate is dictated by its salt form and environmental moisture.

Storage Workflow
D-Lys-OMe · 2HCl

(Dry Powder)

Exposure to
Humidity

 Hygroscopic

Neutralization
(pH > 7)

 Free Base Gen.

Hydrolysis
(Reverts to D-Lysine)

 Slow

Diketopiperazine
(Cyclization/Polymerization)

 Rapid Self-Reaction

Click to download full resolution via product page

Figure 2: Stability profile indicating degradation pathways via hydrolysis (moisture) and

cyclization (basic conditions).

Critical Handling Rules
Keep Acidic: Never neutralize the salt to the free base until the exact moment of coupling.

The free base can undergo intermolecular aminolysis (polymerization) or intramolecular

cyclization.

Desiccation: The dihydrochloride salt is hygroscopic. If left on the bench, it will absorb water,

becoming a sticky gum. This water introduces error in mass measurements and hydrolyzes

the ester over time.

Solvent Compatibility: Soluble in water and methanol. Insoluble in ether and hexanes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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